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Compound of Interest

Compound Name: Hexadecanedioic acid-d28

Cat. No.: B15573880 Get Quote

In-Depth Technical Guide to Hexadecanedioic
Acid-d28
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Hexadecanedioic acid-d28, a deuterated derivative of hexadecanedioic acid.

This document is intended for researchers, scientists, and professionals in drug development

who utilize stable isotope-labeled compounds as internal standards for quantitative analyses.

Core Physical and Chemical Properties
Hexadecanedioic acid-d28 is a valuable tool in analytical chemistry, primarily used as an

internal standard in mass spectrometry-based quantification assays. Its properties are closely

related to its non-deuterated counterpart, hexadecanedioic acid (also known as thapsic acid).

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of Hexadecanedioic
acid-d28 and its non-deuterated analog for comparison.

Table 1: Properties of Hexadecanedioic Acid-d28
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Property Value Source

Molecular Formula C₁₆H₂D₂₈O₄ [1]

Molecular Weight 314.58 g/mol [1]

CAS Number 130348-90-2 [2]

Physical Form White Solid [2]

Purity (Atom % D) ≥99% [2]

Table 2: Properties of Hexadecanedioic Acid (Non-Deuterated)

Property Value Source

Molecular Formula C₁₆H₃₀O₄ [3]

Molecular Weight 286.41 g/mol [3]

CAS Number 505-54-4 [3]

Melting Point 120 - 123 °C [3]

Boiling Point Not readily available [3]

Solubility

Insoluble in water; Soluble in

organic solvents like hexane

and ether.[4]

Experimental Protocols
The primary application of Hexadecanedioic acid-d28 is as an internal standard for the

quantification of endogenous hexadecanedioic acid and other related dicarboxylic acids in

biological matrices using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below is a detailed,

generalized protocol for its use.

Quantitative Analysis of Dicarboxylic Acids using GC-
MS with a Deuterated Internal Standard
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This protocol outlines the necessary steps for sample preparation, derivatization, and analysis.

Materials and Reagents:

Biological matrix (e.g., plasma, urine, tissue homogenate)

Hexadecanedioic acid-d28 (as internal standard)

Hexadecanedioic acid (for calibration curve)

Solvents: Iso-octane, Methanol, Acetonitrile (HPLC grade)

Reagents for derivatization: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%

Trimethylchlorosilane (TMCS) or Pentafluorobenzyl bromide (PFBBr) and N,N-

diisopropylethylamine (DIPEA)

Hydrochloric acid (HCl)

Anhydrous sodium sulfate

Glassware: test tubes, pipettes, vials with caps

Procedure:

Sample Preparation:

To 100 µL of the biological sample, add a known amount of Hexadecanedioic acid-d28
solution (e.g., 10 µL of a 1 mg/mL solution in methanol). The exact amount should be

optimized based on the expected concentration of the analyte.

Acidify the sample by adding 10 µL of 1M HCl to protonate the carboxylic acids.

Perform a liquid-liquid extraction by adding 500 µL of iso-octane. Vortex vigorously for 2

minutes.

Centrifuge at 3000 x g for 10 minutes to separate the phases.

Carefully transfer the upper organic layer (iso-octane) to a clean glass tube.
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Repeat the extraction step with another 500 µL of iso-octane and combine the organic

layers.

Dry the combined organic extract over anhydrous sodium sulfate.

Evaporate the solvent to dryness under a gentle stream of nitrogen gas at room

temperature.

Derivatization (Silylation):

To the dried extract, add 50 µL of BSTFA with 1% TMCS.

Seal the vial and heat at 60°C for 30 minutes.

Cool the vial to room temperature before GC-MS analysis.

Calibration Curve Preparation:

Prepare a series of calibration standards by spiking a blank matrix with known

concentrations of non-deuterated Hexadecanedioic acid.

Add the same amount of Hexadecanedioic acid-d28 internal standard to each calibration

standard as was added to the samples.

Process the calibration standards using the same extraction and derivatization procedure

as the samples.

GC-MS Analysis:

Inject 1 µL of the derivatized sample or standard into the GC-MS system.

GC Conditions (Example):

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector Temperature: 250°C.

Oven Temperature Program: Start at 100°C, hold for 2 minutes, ramp to 280°C at

10°C/min, and hold for 10 minutes.
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Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Monitor characteristic ions for the derivatized Hexadecanedioic acid and

Hexadecanedioic acid-d28. The exact m/z values will depend on the derivatization

agent used.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the analyte for the

calibration standards.

Determine the concentration of Hexadecanedioic acid in the unknown samples by using

the peak area ratio from the sample and interpolating from the calibration curve.

Visualizations
The following diagram illustrates the general workflow for the quantitative analysis of a target

analyte using a deuterated internal standard.

Caption: Experimental workflow for quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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